Cas no 920462-64-2 (N-{2-(trifluoromethyl)phenylmethyl}cyclopropanamine)

• Product Name: N-{2-(trifluoromethyl)phenylmethyl}cyclopropanamine
• CAS No: 920462-64-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD08060649
• CID: 3148064
• PubChem ID: 16777588
• Update Time: 2025-04-21

N-{2-(trifluoromethyl)phenylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-(trifluoromethyl)benzyl)cyclopropanamine
• N-{2-(trifluoromethyl)phenylmethyl}cyclopropanamine
• N-{[2-(trifluoromethyl)phenyl]methyl}cyclopropanamine
• CS-0246469
• SCHEMBL5560421
• AKOS000133580
• 993-219-4
• N-[[2-(trifluoromethyl)phenyl]methyl]cyclopropanamine
• 920462-64-2
• EN300-33131
• PTJOHRAGNISDHI-UHFFFAOYSA-N
• N-([2-(Trifluoromethyl)phenyl]methyl)cyclopropanamine
• A1-05278
• Z86138881
• N-((2-(trifluoromethyl)phenyl)methyl)cyclopropanamine

• MDL： MFCD08060649
• Inchi： 1S/C11H12F3N/c12-11(13,14)10-4-2-1-3-8(10)7-15-9-5-6-9/h1-4,9,15H,5-7H2
• InChI Key： PTJOHRAGNISDHI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC1CC1)(F)F

Computed Properties

• Exact Mass: 215.09218387Da
• Monoisotopic Mass: 215.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų